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Compound of Interest

Compound Name: BHHT

Cat. No.: B3039158

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and analysis of Butylated Hydroxytoluene (BHT), a widely utilized synthetic antioxidant.

Chemical Structure and Nomenclature

Butylated Hydroxytoluene (BHT) is a lipophilic organic compound, chemically classified as a
derivative of phenol.[1] Its structure is characterized by a phenol ring with two tert-butyl groups
at positions 2 and 6, and a methyl group at position 4.[2] This steric hindrance from the bulky
tert-butyl groups flanking the hydroxyl group is crucial for its antioxidant activity.[3]

The preferred IUPAC name for BHT is 2,6-Di-tert-butyl-4-methylphenol.[1][2] It is also known by
several other names, including Dibutylhydroxytoluene, 2,6-Di-tert-butyl-p-cresol, and the food
additive number E321.[1][4]

The chemical structure is represented by the following formula: C1sH240[5][6][7]

Physicochemical Properties

BHT is a white crystalline solid or powder at room temperature.[5] It is insoluble in water but
soluble in organic solvents such as ethanol, fats, and oils.[5][8] A summary of its key
gquantitative properties is presented in the table below.
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Property Value

Molecular Formula C15H240[6][7]
Molecular Weight 220.35 g/mol [5][6]
CAS Number 128-37-0[6][7]

Melting Point 70.0 °C (343.15 K)[5]
Boiling Point 265.0 °C (538.15 K)[5]
Density 1.048 g/cm3[5]

Synthesis and Mechanism of Action

3.1. Industrial Synthesis

The primary industrial synthesis of BHT involves the acid-catalyzed alkylation of p-cresol (4-
methylphenol) with isobutylene (2-methylpropene).[1][7][9] Sulfuric acid is commonly used as
the catalyst in this reaction.[1][8]

The overall reaction is: CH3(CeHa)OH + 2 CH2=C(CHs)2 — ((CH3)3C)2CH3CsH20H]1]

A diagram illustrating this synthesis workflow is provided below.
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Caption: Industrial synthesis of BHT via alkylation of p-cresol.
3.2. Antioxidant Mechanism of Action

BHT functions as a potent antioxidant by acting as a free radical scavenger.[10] It terminates
the autocatalytic chain reactions involved in oxidation by donating a hydrogen atom from its
phenolic hydroxyl group to peroxy radicals.[1] This process converts the highly reactive peroxy
radicals into more stable hydroperoxides, while the BHT molecule is transformed into a
resonance-stabilized phenoxy radical.[1] The steric hindrance provided by the adjacent tert-
butyl groups stabilizes this radical and prevents it from initiating new oxidation chains. Each
molecule of BHT can consume two peroxy radicals.[1]

The general reactions are:
e ROz + ArOH —» ROOH + ArQOe
e RO2¢ + ArOs — Non-radical products

Where R is an alkyl or aryl group, ArOH is BHT, ROz is a peroxy radical, and ArOe is the BHT-
derived phenoxy radical.[1]
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A diagram of the antioxidant mechanism is shown below.
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Caption: BHT's mechanism as a free radical scavenger.

Experimental Protocols for Analysis

The quantification of BHT in various matrices, such as food, pharmaceuticals, and plastics, is
crucial for quality control and regulatory compliance. High-Performance Liquid Chromatography
(HPLC) and Gas Chromatography/Mass Spectrometry (GC/MS) are common analytical
techniques employed for this purpose.[11]

4.1. Protocol for BHT Analysis by Reversed-Phase HPLC (RP-HPLC)

This protocol provides a general methodology for the determination of BHT. Specific
parameters may require optimization based on the sample matrix and instrumentation.

o Objective: To quantify the concentration of BHT in a sample.
e Instrumentation:
o High-Performance Liquid Chromatograph (HPLC) system

o UV Detector
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o

C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size)[12]

e Reagents and Materials:

[e]

o

[¢]

[¢]

Acetonitrile (HPLC grade)

Water (HPLC grade)

BHT standard

Sample for analysis

e Chromatographic Conditions (Example):

Mobile Phase: Acetonitrile and water mixture (e.g., 65:35 v/v).[13] Isocratic elution is often
sufficient.

Flow Rate: 0.8 - 1.0 mL/min.[12]

Column Temperature: 30 °C.[12]

Detection Wavelength: ~230 nm.[13]

Injection Volume: 10-20 pL.[12]

e Procedure:

Standard Preparation: Prepare a stock solution of BHT in a suitable solvent (e.qg.,
acetonitrile). Create a series of calibration standards by diluting the stock solution to
known concentrations covering the expected sample range.

Sample Preparation: Extract BHT from the sample matrix using an appropriate solvent.
The extraction procedure will vary significantly depending on the sample (e.g., liquid-liquid
extraction for oils, solvent extraction for solid matrices). The final extract should be filtered
through a 0.45 pum filter before injection.

Analysis: Inject the prepared standards and samples into the HPLC system.
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o Quantification: Generate a calibration curve by plotting the peak area of the BHT standard
against its concentration. Determine the concentration of BHT in the samples by
comparing their peak areas to the calibration curve.

4.2. Protocol for BHT Analysis by GC/MS

o Objective: To identify and quantify BHT in a sample.

e Instrumentation:

o Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-5ms).

o Mass Spectrometer (MS) detector.

e Reagents and Materials:

o

Helium (carrier gas)

BHT standard

[¢]

[e]

Internal standard (e.g., a deuterated analog or a compound with similar properties not
present in the sample)

[¢]

Solvent for extraction (e.g., hexane or diethyl ether)

e GC/MS Conditions (Example):

o Injector Temperature: 250 °C

o Oven Program: Start at 100 °C, hold for 1 min, then ramp to 280 °C at 10 °C/min.

o Carrier Gas: Helium at a constant flow rate.

o MS lon Source Temperature: 230 °C

o MS Quadrupole Temperature: 150 °C

o Mode: Scan mode for identification, Selected lon Monitoring (SIM) for quantification.
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e Procedure:

o Standard and Sample Preparation: Similar to the HPLC protocol, prepare calibration
standards. For GC/MS, an internal standard is typically added to both standards and
samples to correct for variations in injection volume and matrix effects.[11]

o Analysis: Inject the prepared solutions into the GC/MS system.

o Identification and Quantification: Identify BHT based on its retention time and the
fragmentation pattern in its mass spectrum. For quantification in SIM mode, monitor
characteristic ions of BHT and the internal standard. Calculate the concentration based on
the ratio of the BHT peak area to the internal standard peak area against a calibration
curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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